Milbemycin A3
Milbemycin A3
Milbemycin A3 is a milbemycin.
Milbemycin A3 is a natural product found in Streptomyces bingchenggensis, Streptomyces avermitilis, and Streptomyces milbemycinicus with data available.
Milbemycin A3 is a natural product found in Streptomyces bingchenggensis, Streptomyces avermitilis, and Streptomyces milbemycinicus with data available.
Brand Name:
Vulcanchem
CAS No.:
51596-10-2
VCID:
VC21235281
InChI:
InChI=1S/C31H44O7/c1-18-7-6-8-23-17-35-28-27(32)21(4)14-26(31(23,28)34)29(33)36-25-15-24(10-9-19(2)13-18)38-30(16-25)12-11-20(3)22(5)37-30/h6-9,14,18,20,22,24-28,32,34H,10-13,15-17H2,1-5H3/b7-6-,19-9-,23-8?/t18-,20-,22+,24+,25-,26-,27+,28+,30-,31+/m0/s1
SMILES:
CC1CCC2(CC3CC(O2)CC=C(CC(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)C)OC1C
Molecular Formula:
C31H44O7
Molecular Weight:
528.7 g/mol
Milbemycin A3
CAS No.: 51596-10-2
Cat. No.: VC21235281
Molecular Formula: C31H44O7
Molecular Weight: 528.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Milbemycin A3 is a milbemycin. Milbemycin A3 is a natural product found in Streptomyces bingchenggensis, Streptomyces avermitilis, and Streptomyces milbemycinicus with data available. |
|---|---|
| CAS No. | 51596-10-2 |
| Molecular Formula | C31H44O7 |
| Molecular Weight | 528.7 g/mol |
| IUPAC Name | (1R,4S,5'S,6R,6'R,8R,10Z,13R,14Z,20R,21R,24S)-21,24-dihydroxy-5',6',11,13,22-pentamethylspiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one |
| Standard InChI | InChI=1S/C31H44O7/c1-18-7-6-8-23-17-35-28-27(32)21(4)14-26(31(23,28)34)29(33)36-25-15-24(10-9-19(2)13-18)38-30(16-25)12-11-20(3)22(5)37-30/h6-9,14,18,20,22,24-28,32,34H,10-13,15-17H2,1-5H3/b7-6-,19-9-,23-8?/t18-,20-,22+,24+,25-,26-,27+,28+,30-,31+/m0/s1 |
| Standard InChI Key | ZLBGSRMUSVULIE-DELYHUHOSA-N |
| Isomeric SMILES | C[C@H]1CC[C@]2(C[C@@H]3C[C@H](O2)C/C=C(\C[C@H](/C=C\C=C4CO[C@H]5[C@@]4([C@@H](C=C([C@H]5O)C)C(=O)O3)O)C)/C)O[C@@H]1C |
| SMILES | CC1CCC2(CC3CC(O2)CC=C(CC(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)C)OC1C |
| Canonical SMILES | CC1CCC2(CC3CC(O2)CC=C(CC(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)C)OC1C |
| Appearance | White solid |
| Colorform | White, crystalline powder (Technical grade) |
| Flash Point | 43 °C (Closed cup) /Ultiflora Miticide/ |
| Melting Point | 212-215 °C |
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